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Compound of Interest

Compound Name: Acetamide, 2-cyano-2-nitro-

Cat. No.: B15350883

Disclaimer: No specific safety and handling data for "Acetamide, 2-cyano-2-nitro-" has been
found in publicly available resources. The following application notes and protocols are based
on general principles of laboratory safety and data extrapolated from structurally related
compounds. These guidelines should be used as a starting point, and a thorough risk
assessment should be conducted by qualified personnel before handling this compound.

Hazard Identification and Classification

Due to the presence of cyano and nitro functional groups, "Acetamide, 2-cyano-2-nitro-"
should be treated as a potentially hazardous substance. Based on data for analogous
compounds, the primary hazards are anticipated to be:

Acute Toxicity (Oral, Dermal, Inhalation): Many organic nitriles and nitro compounds are toxic
if ingested, absorbed through the skin, or inhaled.

» Skin Irritation/Corrosion: May cause skin irritation upon contact.

o Eye Irritation/Damage: May cause serious eye irritation or damage.

o Respiratory Irritation: May cause respiratory irritation if inhaled as a dust or vapor.

o Combustibility: May be a combustible solid, with the potential for dust explosion.
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Physical and Chemical Properties (Reference Data
from Related Compounds)

The following table summarizes the physical and chemical properties of structurally similar
compounds. This data is for reference only and may not be representative of "Acetamide, 2-
cyano-2-nitro-".

2-cyano-N-(4- N-(2-
Property nitrophenyl)acetam nitrophenyl)acetam 2-Cyanoacetamide
ide ide
Yellow crystalline ) ) ) ) )
Appearance ) Light green solid[2] White crystalline solid
solid[1]
Melting Point 160-162 °C[1] 94 °C 119-121 °CJ[3]

Insoluble in water;
B soluble in ethanol, )
Solubility DME Water soluble[2] Soluble in water

dichloromethane[1]

Molecular Formula CoH7N303[1][4] CsHsN20s3 CsHaN20[3][5]

Molecular Weight 205.17 g/mol [4] 180.16 g/mol 84.08 g/mol [3]

Handling and Storage

3.1 Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling this compound. This includes, but is
not limited to:

o Eye Protection: Chemical safety goggles or a face shield.[2][6]
e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[2][7]

» Skin and Body Protection: A lab coat or chemical-resistant apron.[2][6]
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o Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator
with a particulate filter is recommended.[6]

3.2 Engineering Controls

e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[61[7]
o Eyewash stations and safety showers must be readily accessible.[6]
3.3 Storage
» Store in a tightly sealed container in a cool, dry, and well-ventilated area.[7]
o Keep away from heat, sparks, and open flames.

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[2][8]

Experimental Protocols

4.1 General Weighing and Handling of a Potentially Hazardous Solid

e Preparation:
o Ensure the chemical fume hood is operational and the work area is clean and uncluttered.
o Don the appropriate PPE as described in Section 3.1.
o Place a weigh boat on an analytical balance within the fume hood.

» Weighing:

o Carefully transfer the desired amount of "Acetamide, 2-cyano-2-nitro-" from the stock
container to the weigh boat using a clean spatula.

o Avoid generating dust. If dust is observed, pause and allow it to settle before proceeding.

o Close the stock container tightly immediately after use.
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e Transfer:

o Carefully transfer the weighed solid to the reaction vessel. A powder funnel may be used
to minimize spillage.

e Decontamination:

o Wipe down the spatula, weigh boat, and any other contaminated surfaces with a suitable
solvent (e.g., 70% ethanol) and dispose of the waste in a designated hazardous waste
container.

o Remove and dispose of gloves properly.
o Wash hands thoroughly with soap and water.

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[2][9]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek medical attention if irritation persists.[2][9]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids occasionally. Seek immediate medical attention.[2][9]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[9]

Accidental Release Measures
e Spill Response:

o Evacuate the area.

o Wear appropriate PPE, including respiratory protection.
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o Carefully sweep up the spilled solid, avoiding dust generation, and place it in a sealed
container for disposal.[8][10]

o Clean the spill area with a suitable solvent and decontaminate all equipment used in the
cleanup.

o Dispose of all contaminated materials as hazardous waste.

Diagrams
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Caption: Personal Protective Equipment (PPE) decision workflow.
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Caption: Chemical spill response workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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safety-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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